Cas no 92336-11-3 (2-bromo-4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one)

• Product Name: 2-bromo-4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one
• CAS No: 92336-11-3
• MF: C₈H₈BrNOS
• MW: 246.124219894409
• CID: 5821265
• PubChem ID: 83679213
• Update Time: 2025-07-15

2-bromo-4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[3,2-c]azepin-4-one, 2-bromo-5,6,7,8-tetrahydro-
• 2-Bromo-5,6,7,8-tetrahydro-4H-thieno[3,2-c]azepin-4-one
• 2-bromo-4h,5h,6h,7h,8h-thieno[3,2-c]azepin-4-one
• CS-0143992
• EN300-1698714
• 2-bromo-5,6,7,8-tetrahydrothieno[3,2-c]azepin-4-one
• SCHEMBL18304962
• 92336-11-3
• Z1269136325
• 2-bromo-4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one

• Inchi： 1S/C8H8BrNOS/c9-7-4-5-6(12-7)2-1-3-10-8(5)11/h4H,1-3H2,(H,10,11)
• InChI Key： AHGGZYAEMZORKU-UHFFFAOYSA-N
• SMILES： N1CCCC2SC(Br)=CC=2C1=O

Computed Properties

• Exact Mass: 244.95100g/mol
• Monoisotopic Mass: 244.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.617±0.06 g/cm3(Predicted)
• Melting Point: 105.5-106.5 °C
• Boiling Point: 469.6±45.0 °C(Predicted)
• pka: 14.41±0.20(Predicted)

Additional information on 2-bromo-4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one

Recent Advances in the Study of 2-bromo-4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one (CAS: 92336-11-3)

The compound 2-bromo-4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one (CAS: 92336-11-3) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic structure, featuring a thieno-fused azepinone core with a bromo substituent, has attracted significant attention due to its unique physicochemical properties and potential biological activities. Recent studies have focused on exploring its synthetic routes, structural modifications, and pharmacological applications.

In the context of synthetic chemistry, researchers have developed novel methodologies for the efficient preparation of this compound and its derivatives. A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route with higher yields (up to 78%) and better purity profiles. The optimized procedure involves a key bromination step of the thienoazepinone precursor under mild conditions, followed by careful purification using column chromatography. This advancement has facilitated the production of gram-scale quantities for biological evaluation.

From a pharmacological perspective, preliminary screening data indicate that 2-bromo-4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one exhibits moderate inhibitory activity against several kinase targets, particularly those involved in inflammatory pathways. Molecular docking studies suggest that the bromo substituent plays a crucial role in forming halogen bonds with key amino acid residues in the ATP-binding pocket of these kinases. Structure-activity relationship (SAR) studies have identified specific positions on the azepinone ring that can be modified to enhance potency and selectivity.

Recent patent filings (2022-2023) reveal growing commercial interest in this compound as a lead structure for developing novel therapeutics. Several pharmaceutical companies have claimed derivatives of 92336-11-3 for potential applications in treating autoimmune disorders and certain cancers. The compound's favorable drug-like properties, including acceptable solubility and metabolic stability, contribute to its attractiveness as a drug candidate.

Ongoing research is investigating the compound's mechanism of action at the cellular level. A 2023 study in ACS Chemical Biology demonstrated that 2-bromo-4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one can modulate specific signaling pathways in immune cells, particularly affecting the JAK-STAT cascade. These findings suggest potential applications in cytokine-mediated diseases, though further optimization is needed to improve selectivity and reduce off-target effects.

The safety profile of this compound is currently under evaluation. Preliminary toxicology studies in animal models indicate an acceptable therapeutic window at pharmacologically relevant doses. However, researchers note that the bromine atom may contribute to potential metabolic liabilities, prompting investigations into alternative halogen substitutions or bioisosteric replacements in next-generation analogs.

Future research directions include exploring the compound's potential in combination therapies and investigating its physicochemical properties in various formulation approaches. The development of prodrug strategies to enhance bioavailability is another active area of investigation. As the understanding of this scaffold's pharmacological potential continues to grow, 2-bromo-4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one represents an exciting platform for medicinal chemistry innovation in the coming years.